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Compound of Interest

Compound Name: CDKI-83

Cat. No.: B612266 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

CDKI-83, a potent cyclin-dependent kinase 9 (CDK9) inhibitor used in research.[1][2][3]

Adherence to these procedural guidelines is essential for maintaining a safe laboratory

environment and ensuring compliance with regulatory standards. This information is intended

for researchers, scientists, and drug development professionals.

Disclaimer: This guide is based on available chemical properties and general laboratory safety

protocols. Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer

for CDKI-83 and adhere to your institution's and local authorities' hazardous waste disposal

regulations.

Chemical and Physical Properties of CDKI-83
Understanding the properties of CDKI-83 is the first step in determining the appropriate

disposal method.
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Property Value

CAS Number 1189558-88-0[1]

Chemical Formula C21H23N7O3S2[1]

Molecular Weight 485.58 g/mol [1]

Appearance Solid (assumed)

Solubility Insoluble in water[4]

Storage

Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C. Store in a dry,

dark place.[1]

Stability
Stable for several weeks during ordinary

shipping and customs handling.[1]

Hazard Assessment and Personal Protective
Equipment (PPE)
As a potent kinase inhibitor with anti-proliferative activity, CDKI-83 should be handled as a

potentially hazardous substance.[1][2][3] Although a specific toxicity profile is not readily

available, similar compounds can be toxic, mutagenic, or teratogenic.

Required PPE when handling CDKI-83 waste:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: A dust mask or respirator should be used when handling the solid

compound to avoid inhalation.

Step-by-Step Disposal Procedure for CDKI-83
The following protocol outlines the general steps for the safe disposal of CDKI-83 waste.
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1. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with CDKI-83, including unused compound,

contaminated personal protective equipment (gloves, masks), and labware (e.g., weighing

paper, pipette tips), in a dedicated, clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical and have a

secure lid.

Label the container as "Hazardous Waste" and clearly identify the contents, including the

full chemical name "CDKI-83" and its CAS number.

Liquid Waste:

Collect liquid waste containing CDKI-83 (e.g., from cell culture media or dissolved in

solvents) in a separate, sealed, and clearly labeled hazardous waste container.

Do not mix with other chemical waste streams unless specifically permitted by your

institution's environmental health and safety (EHS) office.

Indicate the solvent and the estimated concentration of CDKI-83 on the label.

2. Decontamination of Work Surfaces:

Decontaminate all surfaces that may have come into contact with CDKI-83.

Use a suitable solvent (e.g., ethanol) to wipe down the surfaces, followed by a standard

laboratory disinfectant if working in a biological safety cabinet.

Dispose of all cleaning materials (e.g., wipes, paper towels) as solid hazardous waste.

3. Storage of Hazardous Waste:

Store the sealed hazardous waste containers in a designated, secure area away from

general laboratory traffic.
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The storage area should be well-ventilated and have secondary containment to prevent

spills.

4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office.

Do not dispose of CDKI-83 down the drain or in the regular trash.[4]

Ensure all required paperwork is completed for the waste manifest.

Experimental Protocols
Currently, there are no established experimental protocols for the chemical neutralization or

deactivation of CDKI-83 in a standard laboratory setting. Therefore, the primary method of

disposal is through collection and incineration by a licensed hazardous waste management

company.

CDKI-83 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of CDKI-
83.
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Caption: Workflow for the safe disposal of CDKI-83 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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